1H-Indole-7-carboxylic acid, 3-((8-carboxy-1-naphthalenyl)carbonyl)-, disodium salt
Overview
Description
1H-Indole-7-carboxylic acid, 3-((8-carboxy-1-naphthalenyl)carbonyl)-, disodium salt is a complex organic compound with the molecular formula C21H11NNa2O5 and a molecular weight of 403.29528. This compound is known for its unique structure, which combines an indole ring with a naphthalene moiety, making it a subject of interest in various scientific fields .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1H-Indole-7-carboxylic acid, 3-((8-carboxy-1-naphthalenyl)carbonyl)-, disodium salt typically involves multi-step organic reactions. The process begins with the preparation of the indole ring, followed by the introduction of the naphthalene moiety. The final step involves the formation of the disodium salt. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial for the successful synthesis of this compound .
Industrial Production Methods
Industrial production of this compound may involve large-scale organic synthesis techniques. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, stringent quality control measures are implemented to ensure the purity and consistency of the final product .
Chemical Reactions Analysis
Types of Reactions
1H-Indole-7-carboxylic acid, 3-((8-carboxy-1-naphthalenyl)carbonyl)-, disodium salt undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different oxidation products.
Reduction: Reduction reactions can lead to the formation of reduced derivatives.
Substitution: The compound can undergo substitution reactions, where specific functional groups are replaced by others.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts. Reaction conditions such as temperature, solvent, and pH play a significant role in determining the outcome of these reactions .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions may produce alcohols or amines .
Scientific Research Applications
1H-Indole-7-carboxylic acid, 3-((8-carboxy-1-naphthalenyl)carbonyl)-, disodium salt has a wide range of scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activities, such as antimicrobial and anticancer properties.
Medicine: Investigated for its potential therapeutic applications in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1H-Indole-7-carboxylic acid, 3-((8-carboxy-1-naphthalenyl)carbonyl)-, disodium salt involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action can provide insights into its potential therapeutic applications .
Comparison with Similar Compounds
Similar Compounds
- 1H-Indole-2-carboxylic acid
- 1H-Indole-3-carboxylic acid
- 1H-Indole-5-carboxylic acid
Uniqueness
1H-Indole-7-carboxylic acid, 3-((8-carboxy-1-naphthalenyl)carbonyl)-, disodium salt is unique due to its specific structural features, which combine an indole ring with a naphthalene moiety. This unique structure contributes to its distinct chemical and biological properties, setting it apart from other similar compounds .
Properties
CAS No. |
106141-33-7 |
|---|---|
Molecular Formula |
C21H11NNa2O5 |
Molecular Weight |
403.3 g/mol |
IUPAC Name |
disodium;3-(8-carboxylatonaphthalene-1-carbonyl)-1H-indole-7-carboxylate |
InChI |
InChI=1S/C21H13NO5.2Na/c23-19(16-10-22-18-12(16)6-3-9-15(18)21(26)27)13-7-1-4-11-5-2-8-14(17(11)13)20(24)25;;/h1-10,22H,(H,24,25)(H,26,27);;/q;2*+1/p-2 |
InChI Key |
RYUZXMSMTRAMRD-UHFFFAOYSA-L |
Canonical SMILES |
C1=CC2=C(C(=C1)C(=O)C3=CNC4=C3C=CC=C4C(=O)[O-])C(=CC=C2)C(=O)[O-].[Na+].[Na+] |
Origin of Product |
United States |
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